Cas no 2680895-86-5 (tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate
• CAS No: 2680895-86-5
• MF: C₁₂H₁₄BrN₅O₂
• MW: 340.175860881805
• CID: 5628273
• PubChem ID: 165931993
• Update Time: 2025-08-03

tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296985
• tert-butyl N-[3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenyl]carbamate
• 2680895-86-5
• tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate

• Inchi： 1S/C12H14BrN5O2/c1-12(2,3)20-11(19)14-9-5-7(4-8(13)6-9)10-15-17-18-16-10/h4-6H,1-3H3,(H,14,19)(H,15,16,17,18)
• InChI Key： KWUXFQBDWJLATH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2N=NNN=2)C=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.03309g/mol
• Monoisotopic Mass: 339.03309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8Ų

Additional information on tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate

tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate, identified by the CAS number 2680895-86-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with bromine and tetrazole substituents. The presence of these functional groups makes it a versatile compound with potential applications in various areas of chemistry and materials science.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and materials science. The tetrazole ring in this compound is known for its stability and reactivity under certain conditions. Researchers have explored the use of such compounds in the development of new pharmaceuticals, particularly in the design of bioisosteres and drug delivery systems. The bromine substituent further enhances the compound's reactivity and selectivity in various chemical reactions.

The synthesis of tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate involves a series of carefully controlled reactions. Starting from the corresponding phenol derivative, the synthesis typically includes steps such as protection of hydroxyl groups, introduction of substituents via electrophilic aromatic substitution or coupling reactions, and finally deprotection to yield the desired product. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis process.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. The tetrazole group is known to exhibit biological activity under specific conditions, making it an attractive target for medicinal chemists. Additionally, the compound's unique structure makes it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of this compound. Molecular modeling studies have revealed that the tert-butyl group plays a crucial role in stabilizing certain transition states during chemical reactions. Furthermore, density functional theory (DFT) calculations have provided insights into the compound's potential as a catalyst or catalyst precursor in organic transformations.

The study of tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate has also contributed to our understanding of heterocyclic chemistry. The tetrazole ring is a five-membered aromatic heterocycle with two nitrogen atoms adjacent to each other. This arrangement imparts unique electronic properties to the molecule, making it suitable for applications in coordination chemistry and supramolecular assembly.

In conclusion, tert-butyl N-3-bromo-5-(1H-1,2,3,4-tetrazol-5-y)phenylcarbamate is a multifaceted compound with significant potential in various fields. Its structure lends itself to diverse applications ranging from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.